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Abstract

This technical guide provides a comprehensive overview of the solubility of
Amino(imino)methanesulfonic acid (CAS No. 1184-90-3), a versatile reagent in organic
synthesis. Due to its zwitterionic nature, stemming from the presence of both a strongly acidic
sulfonic acid group and a basic guanidino group, its solubility is highly dependent on the
polarity of the solvent. This document compiles available qualitative and quantitative solubility
data, outlines a general experimental protocol for solubility determination, and provides context
through the solubility of structurally related guanidinium compounds.

Introduction

Amino(imino)methanesulfonic acid, also known as formamidinesulfonic acid, is a crystalline
solid with the molecular formula CHaN203S.[1][2] It serves as a key reagent in the preparation
of various guanidine derivatives.[1][2] Understanding its solubility in different organic solvents is
crucial for its application in synthesis, purification, and formulation development. This guide
aims to provide a detailed technical resource on this topic.

Physicochemical Properties
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A summary of the key physicochemical properties of Amino(imino)methanesulfonic acid is
presented in Table 1. These properties influence its solubility characteristics.

Table 1: Physicochemical Properties of Amino(imino)methanesulfonic acid

Property Value Reference
Molecular Formula CH4N203S [1][2]
Molecular Weight 124.12 g/mol [1][2]
Melting Point 132-134 °C (decomposition) [1112]

pKa (Predicted) 7.74 £0.40 [1]12]
Density (Predicted) 1.846 g/cm3 [11[2]
XLogP3 -1.6 [1]
Hydrogen Bond Donor Count 3 [1]

Hydrogen Bond Acceptor
ydrog p 4 [1]
Count

Solubility Data

Quantitative solubility data for Amino(imino)methanesulfonic acid in a wide range of organic
solvents is not readily available in the public domain. The existing information is largely
gualitative.

Qualitative Solubility

The compound's solubility is generally limited in most organic solvents. Available data indicates
it is "very slightly” soluble in Dimethyl Sulfoxide (DMSQO) and "slightly" soluble in methanol,
particularly with heating.[1][2][3]

Quantitative Solubility

A single source reports a water solubility of 110 g/L at 25 °C.[4] However, this high value should
be approached with caution as it contrasts with the generally described low solubility in polar
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organic solvents. The zwitterionic nature of the molecule likely contributes to a higher affinity for

water compared to less polar organic solvents.

Table 2: Summary of Solubility Data for Amino(imino)methanesulfonic acid

. Temperatur
Solvent Type Solubility Notes Reference
e
Data point
Water Protic 110 g/L 25°C requires [4]
verification.
Dimethyl )
) ) Very Slightly N
Sulfoxide Aprotic Polar Not Specified [1][2]13]
Soluble
(DMSO0)
Solubility
) Slightly increases
Methanol Protic Polar Heated ] [1][2][3]
Soluble with
temperature.

Solubility of Structurally Related Compounds:
Guanidine and its Salts

Given the presence of the guanidino functional group, the solubility behavior of guanidine and

its salts can provide valuable insights. Guanidine itself is highly soluble in polar solvents like

water and alcohols.[5][6] Guanidinium salts, such as guanidinium chloride and guanidinium

nitrate, also exhibit good solubility in polar solvents.[7][8] For instance, at 298.15 K, the mole

fraction solubility of guanidine hydrochloride is highest in DMF, followed by other polar aprotic

and protic solvents, and lowest in less polar alcohols like n-propanol.[8] This trend suggests

that the guanidino group of Amino(imino)methanesulfonic acid contributes to its affinity for

polar solvents.

Experimental Protocol for Solubility Determination

As specific experimental details for determining the solubility of

Amino(imino)methanesulfonic acid are not published, a general and robust protocol for solid
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compounds is outlined below. This method can be adapted for the quantitative determination of
its solubility in various organic solvents.

Materials and Equipment

e Amino(imino)methanesulfonic acid (analytical grade)
» Selected organic solvents (HPLC grade or equivalent)

e Analytical balance (£ 0.1 mg)

 Vials with screw caps

e Thermostatic shaker or incubator

e Centrifuge

» Micropipettes

o HPLC or UV-Vis spectrophotometer for quantification

o Syringe filters (e.g., 0.22 um PTFE)

Procedure

» Preparation of Saturated Solutions:

o Add an excess amount of Amino(imino)methanesulfonic acid to a known volume of the
selected solvent in a sealed vial. The excess solid should be clearly visible.

o Equilibrate the vials in a thermostatic shaker at a constant temperature (e.g., 25 °C, 37 °C)
for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2
hours to allow the excess solid to settle.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b133324?utm_src=pdf-body
https://www.benchchem.com/product/b133324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Carefully withdraw a known volume of the supernatant using a pre-warmed/pre-cooled
pipette to avoid temperature-induced precipitation.

o Immediately filter the collected supernatant through a syringe filter to remove any
undissolved microparticles.

e Quantification:

o Dilute the clear filtrate with a suitable solvent to a concentration within the linear range of
the analytical method.

o Quantify the concentration of Amino(imino)methanesulfonic acid in the diluted filtrate
using a validated analytical method, such as HPLC-UV or UV-Vis spectrophotometry,
against a standard curve.

o Calculation:

o Calculate the solubility in mg/mL or mol/L using the measured concentration and the
dilution factor.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps for the experimental determination of
solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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